![molecular formula C8H10ClF2NO B2838998 (R)-2-Amino-2-(2,5-difluorophenyl)ethanol hydrochloride CAS No. 1956436-65-9](/img/structure/B2838998.png)
(R)-2-Amino-2-(2,5-difluorophenyl)ethanol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“®-2-(2,5-Difluorophenyl)pyrrolidine hydrochloride” is a chemical compound with the molecular formula C10H12ClF2N . It’s stored in a dry room at room temperature .
Molecular Structure Analysis
The compound has a molecular weight of 219.66 . Its InChI Key is XSWCQOVADZHFIJ-HNCPQSOCSA-N .
Physical And Chemical Properties Analysis
The compound has a density of 1.2±0.1 g/cm3, a boiling point of 213.5±40.0 °C at 760 mmHg, and a vapor pressure of 0.2±0.4 mmHg at 25°C . It has 1 H-bond acceptor, 1 H-bond donor, and 1 freely rotating bond . Its water solubility is 0.129 mg/ml .
Scientific Research Applications
Biocatalysis and Green Chemistry
(R)-2-Amino-2-(2,5-difluorophenyl)ethanol hydrochloride serves as a precursor or intermediate in the synthesis of various pharmaceuticals and chemicals. A significant application involves its use in enzymatic processes for the preparation of chiral intermediates. For example, a ketoreductase (KRED) enzyme was utilized to transform a related ketone into a chiral alcohol, demonstrating the enzyme's potential for industrial applications due to its high conversion rates and enantiomeric excess (ee) (Guo et al., 2017). This highlights the role of this compound in green chemistry by facilitating environmentally friendly and efficient synthesis routes.
Bioreduction and Enantioselectivity
Another critical application involves the biocatalytic preparation of optically pure chiral alcohols, an area where recombinant Escherichia coli cells exhibited excellent enantioselectivity (Chen et al., 2019). Such processes are crucial for producing pharmaceutical intermediates that require high purity and specific optical configurations. The study demonstrated the potential of biological methods over traditional chemical synthesis by achieving high yields and product enantiomeric excess.
Chiral Separation and Analysis
In the realm of analytical chemistry, compounds like this compound are used to study and develop new methods for chiral separation. This includes the use of modified silica gel for mixed-mode chromatography, showcasing the compound's role in advancing analytical techniques for chiral discrimination (Qiao et al., 2017). Such methods are essential for the quality control of pharmaceuticals, where the enantiomeric purity of drugs can significantly impact their efficacy and safety.
Safety and Hazards
Mechanism of Action
Mode of Action
It is likely that the compound interacts with its targets in a way that alters their function, leading to changes in cellular processes .
Pharmacokinetics
The compound is predicted to have high gastrointestinal absorption and is likely a substrate for p-glycoprotein, a protein that pumps foreign substances out of cells . It is also predicted to be a CYP2D6 inhibitor . These properties could impact the compound’s bioavailability.
Properties
IUPAC Name |
(2R)-2-amino-2-(2,5-difluorophenyl)ethanol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9F2NO.ClH/c9-5-1-2-7(10)6(3-5)8(11)4-12;/h1-3,8,12H,4,11H2;1H/t8-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSITZKWTMIGQEY-QRPNPIFTSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C(CO)N)F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1F)[C@H](CO)N)F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClF2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.